Gluconophylurethane
Gluconophylurethane
Brand Name:
Vulcanchem
CAS No.:
102579-56-6
VCID:
VC20742667
InChI:
InChI=1S/C13H16N2O7/c16-6-8-9(17)10(18)11(19)12(21-8)15-22-13(20)14-7-4-2-1-3-5-7/h1-5,8-11,16-19H,6H2,(H,14,20)/t8-,9-,10+,11-/m1/s1
SMILES:
C1=CC=C(C=C1)NC(=O)ON=C2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C13H16N2O7
Molecular Weight:
312.27 g/mol
Gluconophylurethane
CAS No.: 102579-56-6
Cat. No.: VC20742667
Molecular Formula: C13H16N2O7
Molecular Weight: 312.27 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 102579-56-6 |
|---|---|
| Molecular Formula | C13H16N2O7 |
| Molecular Weight | 312.27 g/mol |
| IUPAC Name | [[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylidene]amino] N-phenylcarbamate |
| Standard InChI | InChI=1S/C13H16N2O7/c16-6-8-9(17)10(18)11(19)12(21-8)15-22-13(20)14-7-4-2-1-3-5-7/h1-5,8-11,16-19H,6H2,(H,14,20)/t8-,9-,10+,11-/m1/s1 |
| Standard InChI Key | GPIOBIZYEXDBSE-CHWFTXMASA-N |
| Isomeric SMILES | C1=CC=C(C=C1)NC(=O)ON=C2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | C1=CC=C(C=C1)NC(=O)ON=C2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)NC(=O)ON=C2C(C(C(C(O2)CO)O)O)O |
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